Cas no 103037-27-0 (3-Heptylpyridine)

3-Heptylpyridine structure
3-Heptylpyridine structure
Product Name:3-Heptylpyridine
CAS No:103037-27-0
MF:C12H19N
MW:177.28596329689
CID:97547
PubChem ID:529406
Update Time:2025-04-18

3-Heptylpyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Heptylpyridine
    • Pyridine, 3-heptyl-
    • Pyridine, 3-heptyl
    • 3-heptyl-pyridine
    • DTXSID50336164
    • SCHEMBL918842
    • SB53219
    • YQXWJSLWMQLIAC-UHFFFAOYSA-N
    • 103037-27-0
    • Inchi: 1S/C12H19N/c1-2-3-4-5-6-8-12-9-7-10-13-11-12/h7,9-11H,2-6,8H2,1H3
    • InChI Key: YQXWJSLWMQLIAC-UHFFFAOYSA-N
    • SMILES: N1C=CC=C(C=1)CCCCCCC

Computed Properties

  • Exact Mass: 177.15187
  • Monoisotopic Mass: 177.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89

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